Cas no 1071433-05-0 (1-Methyl-1H-indazole-4-carboxylic acid)

1-Methyl-1H-indazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-methylindazole-4-carboxylic Acid
- 1-METHYL-1H-INDAZOLE-4-CARBOXYLIC ACID
- PB28556
- RP02974
- AM802890
- KB-219174
- Y6954
- C-2493
- 1-Methylindazole-4-carboxylicacid
- CM10106
- FCH1136927
- 1H-Indazole-4-carboxylicacid,1-methyl-
- AK153285
- AX8167767
- ST1100552
- 1H-Indazole-4-carboxylic acid, 1-methyl-
- SY065636
- 1071433-05-0
- W-204626
- AKOS023558542
- CS-0052468
- DTXSID00680947
- J-504881
- 1-Methylindazole-4-carboxylic acid;
- A895698
- 1-methyl-1H-indazole-4-carboxylicacid
- DA-19252
- AS-33608
- SCHEMBL12193505
- MFCD15071442
- 1-Methyl-1H-indazole-4-carboxylic acid
-
- MDL: MFCD15071442
- Inchi: 1S/C9H8N2O2/c1-11-8-4-2-3-6(9(12)13)7(8)5-10-11/h2-5H,1H3,(H,12,13)
- InChI Key: TYQSPGDKGHTOLA-UHFFFAOYSA-N
- SMILES: O([H])C(C1C([H])=C([H])C([H])=C2C=1C([H])=NN2C([H])([H])[H])=O
Computed Properties
- Exact Mass: 176.058577502g/mol
- Monoisotopic Mass: 176.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.1
- XLogP3: 1.1
Experimental Properties
- Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (1.9 g/l) (25 º C),
1-Methyl-1H-indazole-4-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB02612-25G |
1-methyl-1H-indazole-4-carboxylic acid |
1071433-05-0 | 97% | 25g |
¥ 9,596.00 | 2023-04-05 | |
TRC | M322143-500mg |
1-Methyl-1H-indazole-4-carboxylic Acid |
1071433-05-0 | 500mg |
$ 230.00 | 2022-06-04 | ||
eNovation Chemicals LLC | D495130-500mg |
1-methyl-1H-indazole-4-carboxylic acid |
1071433-05-0 | 97% | 500mg |
$140 | 2024-05-23 | |
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 45R0470-5g |
1-Methyl-1H-indazole-4-carboxylic acid |
1071433-05-0 | 96% | 5g |
¥3829.85 | 2025-01-20 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | M12216-500mg |
1-Methyl-1H-indazole-4-carboxylic acid |
1071433-05-0 | 98% | 500mg |
2772.0CNY | 2021-07-10 | |
Chemenu | CM105642-10g |
1-methyl-1H-indazole-4-carboxylic acid |
1071433-05-0 | 97% | 10g |
$825 | 2021-08-06 | |
Apollo Scientific | OR916985-1g |
1-Methyl-1H-indazole-4-carboxylic acid |
1071433-05-0 | 95% | 1g |
£112.00 | 2025-02-21 | |
Chemenu | CM105642-5g |
1-methyl-1H-indazole-4-carboxylic acid |
1071433-05-0 | 97% | 5g |
$*** | 2023-04-03 | |
eNovation Chemicals LLC | Y1125162-1g |
1-Methyl-1H-indazole-4-carboxylic acid |
1071433-05-0 | 95% | 1g |
$180 | 2024-07-28 | |
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 45R0470-100mg |
1-Methyl-1H-indazole-4-carboxylic acid |
1071433-05-0 | 96% | 100mg |
831.08CNY | 2021-05-07 |
1-Methyl-1H-indazole-4-carboxylic acid Related Literature
-
Ou Zhuo,Lijun Yang,Fujie Gao,Bolian Xu,Qiang Wu,Yining Fan,Yu Zhang,Yufei Jiang,Runsheng Huang,Xizhang Wang,Zheng Hu Chem. Sci., 2019,10, 6083-6090
-
3. Tri-wavelength broadband antireflective coating built from refractive index controlled MgF2 filmsRuimin Ding,Yao Xu J. Mater. Chem. C, 2015,3, 3219-3224
-
Yun-Feng Xie,San-Yuan Ding,Jun-Min Liu,Wei Wang,Qi-Yu Zheng J. Mater. Chem. C, 2015,3, 10066-10069
-
Bhawna,Mrinmoy Roy,Vikram,Aftab Alam,M. Aslam Chem. Commun., 2021,57, 1478-1481
Additional information on 1-Methyl-1H-indazole-4-carboxylic acid
Comprehensive Overview of 1-Methyl-1H-indazole-4-carboxylic acid (CAS No. 1071433-05-0): Properties, Applications, and Research Insights
1-Methyl-1H-indazole-4-carboxylic acid (CAS No. 1071433-05-0) is a specialized organic compound belonging to the indazole family, a heterocyclic scaffold renowned for its versatility in pharmaceutical and agrochemical research. This compound, characterized by its carboxylic acid functional group at the 4-position and a methyl substitution at the 1-position, has garnered significant attention due to its potential as a building block in drug discovery. Researchers frequently explore its derivatives for modulating biological targets, particularly in oncology and inflammation-related pathways.
The molecular structure of 1-Methyl-1H-indazole-4-carboxylic acid (CAS 1071433-05-0) enables diverse chemical modifications, making it a valuable intermediate in synthesizing small-molecule inhibitors and bioconjugates. Recent studies highlight its role in developing kinase inhibitors, a hot topic in precision medicine. With the rise of AI-driven drug design, computational chemists often query databases for indazole derivatives like this compound to predict binding affinities against cancer-related proteins.
From a synthetic chemistry perspective, 1-Methyl-1H-indazole-4-carboxylic acid (CAS 1071433-05-0) is synthesized via multistep organic reactions, including cyclization and oxidation steps. Its purity and stability are critical for downstream applications, prompting analytical labs to employ advanced techniques like HPLC and LC-MS for characterization. Environmental concerns have also driven interest in green chemistry approaches to produce such intermediates with reduced waste.
Market trends reveal growing demand for indazole-based compounds in biopharmaceuticals, aligning with searches for "indazole scaffold drug candidates" or "CAS 1071433-05-0 suppliers." Regulatory-compliant synthesis remains a priority, as evidenced by frequent queries about "GMP-grade indazole derivatives." Additionally, its potential in PET radiopharmaceuticals has sparked discussions in nuclear medicine forums.
In material science, 1-Methyl-1H-indazole-4-carboxylic acid (CAS 1071433-05-0) is explored for metal-organic frameworks (MOFs) due to its chelating properties. This intersects with the booming interest in sustainable materials and carbon capture technologies. Patent analyses show incremental innovations leveraging this compound’s molecular geometry for catalysts and sensors.
To address common search queries like "solubility of 1-Methyl-1H-indazole-4-carboxylic acid" or "stability under physiological conditions," researchers note its moderate solubility in polar aprotic solvents and robustness in pH ranges typical of biological assays. Such data is vital for high-throughput screening workflows.
Future directions for 1071433-05-0 include its integration into fragment-based drug discovery (FBDD) libraries and covalent inhibitor design. Collaborative studies between academia and industry continue to uncover novel applications, reinforcing its status as a high-value chemical entity in modern R&D.
1071433-05-0 (1-Methyl-1H-indazole-4-carboxylic acid) Related Products
- 1197943-94-4(2-methyl-2H-indazole-5-carboxylic acid)
- 1071433-06-1(2-methyl-2H-indazole-4-carboxylic acid)
- 1031417-77-2(1-Methyl-1H-indazole-6-carboxylic acid)
- 1031417-46-5(2-Methyl-2H-indazole-6-carboxylic acid)
- 1176754-31-6(1-Methyl-1H-indazole-5-carboxylic acid)
- 2228435-20-7(4-(oxiran-2-yl)methyl-3-(trifluoromethyl)-1H-pyrazole)
- 1007556-74-2(3-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol)
- 1805283-34-4(3-(Difluoromethyl)-2,4-dihydroxy-6-iodopyridine)
- 1956436-11-5((1R)-1-(3-fluoro-4-nitrophenyl)ethan-1-ol)
- 2680537-74-8(1-Bromo-3,3,4,4-tetrafluoropentane)
